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Compound of Interest

Compound Name: Fulacimstat

Cat. No.: B607566 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working with Fulacimstat in a cell culture setting.

Introduction
Fulacimstat (also known as BAY 1142524) is a potent and selective, orally available inhibitor

of chymase, a serine protease primarily stored in the granules of mast cells.[1][2][3] Chymase

is released upon mast cell degranulation and is involved in various pathological processes,

including the conversion of angiotensin I to angiotensin II and the activation of transforming

growth factor-beta (TGF-β), both of which are key mediators in tissue fibrosis and cardiac

remodeling.[3][4] As an inhibitor, Fulacimstat is a valuable tool for in vitro studies investigating

the roles of chymase in cellular signaling, fibrosis, and inflammation.

This application note provides a detailed protocol for the proper dissolution and preparation of

Fulacimstat for use in cell culture experiments, ensuring reproducible and accurate results.

Fulacimstat Properties and Solubility
Proper handling and storage are crucial for maintaining the stability and activity of Fulacimstat.
The compound is a white to off-white solid.[5] Key chemical properties and solubility

information are summarized below.

Table 1: Chemical Properties of Fulacimstat
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Property Value Reference

Molecular Weight 487.38 g/mol [5][6]

Formula C₂₃H₁₆F₃N₃O₆ [5][6]

CAS Number 1488354-15-9 [5][6]

Appearance White to off-white solid [5]

Storage (Powder)
3 years at -20°C; 2 years at

4°C
[5]

Storage (In Solvent)
2 years at -80°C; 1 year at

-20°C
[5][6]

Table 2: Solubility of Fulacimstat

Solvent Solubility Notes Reference

DMSO
≥ 50 mg/mL (102.59

mM)

Ultrasonic assistance

may be needed. Use

fresh DMSO as

moisture can reduce

solubility.

[5][6]

Water Insoluble [6]

Ethanol Insoluble [6]

Signaling Pathway of Chymase Inhibition by
Fulacimstat
Fulacimstat exerts its effect by directly inhibiting chymase, thereby preventing the downstream

activation of pathways that lead to fibrosis and tissue remodeling.
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Caption: Mechanism of Fulacimstat action on the chymase signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b607566?utm_src=pdf-body-img
https://www.benchchem.com/product/b607566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
4.1. Materials and Equipment

Fulacimstat powder (CAS: 1488354-15-9)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, pyrogen-free microcentrifuge tubes

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated pipettes and sterile tips

Appropriate cell culture medium, serum, and supplements

Sterile tissue culture flasks, plates, or dishes

Humidified CO₂ incubator (37°C, 5% CO₂)

Bio-safety cabinet

4.2. Preparation of Fulacimstat Stock Solution (100 mM in DMSO)

This protocol describes the preparation of a high-concentration stock solution, which can be

stored for long periods and diluted to various working concentrations.

Weighing: Accurately weigh out the required amount of Fulacimstat powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh 48.74

mg of Fulacimstat (Molecular Weight: 487.38 g/mol ).

Dissolution: Under a bio-safety cabinet, add the appropriate volume of sterile DMSO to the

tube containing the Fulacimstat powder.

Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely

dissolved. If precipitation occurs, gentle heating or sonication can be used to aid dissolution.
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[5] Ensure the final solution is clear.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -80°C for up to 2 years or at -20°C for up to 1 year.[5][6]

4.3. Preparation of Working Solution

The stock solution must be diluted in cell culture medium to the final desired concentration

immediately before use. It is critical to ensure the final DMSO concentration is non-toxic to the

cells (typically ≤ 0.1% v/v).

Pre-warm Medium: Pre-warm the appropriate complete cell culture medium (containing

serum and other supplements) to 37°C.

Serial Dilution: Perform a serial dilution of the 100 mM stock solution into the pre-warmed

medium to achieve the final target concentration. For example, to prepare a 10 µM working

solution in 10 mL of medium:

First, prepare an intermediate dilution by adding 1 µL of 100 mM stock solution to 999 µL

of medium (Result: 100 µM solution).

Next, add 1 mL of the 100 µM intermediate solution to 9 mL of medium (Result: 10 µM

final concentration). The final DMSO concentration will be 0.01%, which is well-tolerated

by most cell lines.

Mixing: Mix the working solution gently but thoroughly by pipetting or inverting the tube

before adding it to the cells.

4.4. General Protocol for Cell Treatment

The following is a general workflow for treating adherent or suspension cells with Fulacimstat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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